2-[4-(1-propyl-4-piperidinyl)-1-piperazinyl]ethanol

• IUPAC Name: 2-[4-(1-propylpiperidin-4-yl)piperazin-1-yl]ethanol
• InChI: InChI=1S/C14H29N3O/c1-2-5-15-6-3-14(4-7-15)17-10-8-16(9-11-17)12-13-18/h14,18H,2-13H2,1H3
• InChI Key: MYCPOOAVQJDCEJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)N2CCN(CC2)CCO
• Molecular Formula: C14H29N3O
• Molecular Weight: 255.40 g/mol

Description

2-[4-(1-propyl-4-piperidinyl)-1-piperazinyl]ethanol, commonly known as PPE, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. PPE belongs to the class of piperazine derivatives and is a psychoactive compound that acts as a central nervous system depressant.

Mechanism of Action

PPE acts as a non-selective antagonist of various neurotransmitter receptors such as dopamine, serotonin, and adrenergic receptors. PPE also enhances the activity of GABA receptors, which are responsible for inhibiting the activity of neurons in the brain. The combined effect of these actions results in the sedative and anxiolytic effects of PPE.
Biochemical and Physiological Effects:
PPE has been shown to reduce locomotor activity and increase sleeping time in animal models. PPE also reduces anxiety-like behavior and improves cognitive function in animal models. PPE has been shown to have a dose-dependent effect on the activity of the dopaminergic system, with low doses increasing dopamine release and high doses decreasing dopamine release.

Advantages and Limitations for Lab Experiments

PPE has several advantages for use in lab experiments. PPE has a high affinity for various neurotransmitter receptors, making it a potent tool for studying the function of these receptors. PPE is also relatively easy to synthesize and has a good yield. However, PPE has several limitations, such as its potential toxicity and the need for careful dosing due to its psychoactive effects.

Future Directions

For research include investigating the use of PPE in the treatment of depression and anxiety disorders, drug addiction, and developing safer and more effective derivatives of PPE.

Synthesis Methods

The synthesis of PPE involves the reaction of 1-(2-hydroxyethyl)-4-piperazinyl]ethanone with 1-propyl-4-piperidinylamine in the presence of a reducing agent. The reaction proceeds through the formation of an imine intermediate, which is reduced to yield PPE. The yield of PPE can be improved by optimizing the reaction conditions such as temperature, pH, and reaction time.

Scientific Research Applications

PPE has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. PPE has been shown to have anxiolytic, sedative, and antipsychotic effects in animal models. PPE has also been investigated for its potential use in the treatment of alcohol and drug addiction. PPE has been shown to reduce alcohol consumption and withdrawal symptoms in animal models.